Cas no 1586-73-8 (Tris(trimethylsilyl)amine)

• Product Name: Tris(trimethylsilyl)amine
• CAS No: 1586-73-8
• MF: C₉H₂₇NSi₃
• MW: 233.573885202408
• MDL: MFCD00047990
• CID: 83809
• PubChem ID: 24862148
• Update Time: 2025-06-09

Tris(trimethylsilyl)amine Chemical and Physical Properties

Names and Identifiers

• Nonamethyltrisilazane
• Tris(trimethylsilyl)amine
• NMTS~Tris(trimethylsilyl)amine
• 1,1,1-Trimethyl-N,N-bis(trimethylsilyl)silanamine
• NSC 252162
• Amine, tris(trimethylsilyl)-
• Silanamine, 1,1,1-trimethyl-N,N-bis(trimethylsilyl)-
• Tris(Trimethylsilyl)Amine, 99%
• PEGHITPVRNZWSI-UHFFFAOYSA-N
• Nitrilotris(trimethylsilane)
• NSC252162
• Silanamine,1,1,1-trimethyl-N,N-bis(trimethylsilyl)-
• ((CH3)3Si)3N
• Tris(trimethylsilyl)amine, 98%
• N,N,N-Tris(trimethylsilyl)amine #
• FCH1322619
• Silanamine,1,1-trimethyl-N,N-bis(trimethylsilyl)-
• SY061840
• 1586-73-8
• EINECS 216-445-0
• FT-0633683
• DTXSID2061802
• UNII-SVA5FGS9US
• AKOS026745411
• [[bis(trimethylsilyl)amino]-dimethylsilyl]methane
• A883404
• tris(trimethylsilyl) amine
• BS-21589
• NSC-252162
• F0001-0567
• CS-0204607
• 1,1,1-Trimethyl-N,N-bis(trimethylsilyl)silylamine
• NS00048685
• ?NONAMETHYLTRISILAZANE
• MFCD00047990
• SVA5FGS9US
• AI3-63071
• 1,1,1-Trimethyl-N,N-Bis(Trimethylsilyl)-Silanamine
• SCHEMBL1200901
• D95874
• J-009518
• DB-043393

• MDL： MFCD00047990
• Inchi： 1S/C9H27NSi3/c1-11(2,3)10(12(4,5)6)13(7,8)9/h1-9H3
• InChI Key： PEGHITPVRNZWSI-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)N([Si](C)(C)C)[Si](C)(C)C
• BRN： 1851880

Computed Properties

• Exact Mass: 233.14500
• Monoisotopic Mass: 233.145129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 3.2

Experimental Properties

• Color/Form: Crystals.
• Density: 0.8635 g/cm3 (20 ºC)
• Melting Point: 67-69 °C (lit.)
• Boiling Point: 72 °C/10 mmHg(lit.)
• Flash Point: 75.9±22.6 ºC,
• Refractive Index: 1.4545 (589.3 nm 20 ºC)
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),
• PSA: 3.24000
• LogP: 3.79310
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined
• Vapor Pressure: 0.6±0.3 mmHg at 25°C

Tris(trimethylsilyl)amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3259 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on Tris(trimethylsilyl)amine

Tris(trimethylsilyl)amine (CAS No. 1586-73-8): An Overview of Its Properties, Applications, and Recent Research

Tris(trimethylsilyl)amine (TMSA), with the CAS number 1586-73-8, is a versatile compound widely used in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which consists of a central nitrogen atom bonded to three trimethylsilyl groups. The combination of these functional groups imparts TMSA with distinct properties that make it valuable in synthetic chemistry, analytical methods, and material science.

The chemical formula of Tris(trimethylsilyl)amine is (CH₃)₃SiNHSi(CH₃)₃. It is a colorless liquid with a boiling point of approximately 100°C at 10 mmHg. The compound is highly reactive and can be used as a strong base and a nucleophile in organic synthesis. Its ability to form stable complexes with various metal ions also makes it useful in coordination chemistry.

In the field of synthetic chemistry, TMSA has gained significant attention due to its role as a protecting group for amino functionalities. The trimethylsilyl groups can be easily introduced and removed under mild conditions, making TMSA an ideal reagent for protecting amino groups during complex multi-step syntheses. This property is particularly useful in the synthesis of peptides and other nitrogen-containing molecules.

Tris(trimethylsilyl)amine has also found applications in analytical chemistry, particularly in gas chromatography (GC) and mass spectrometry (MS). In GC, TMSA can be used as a derivatizing agent to improve the volatility and stability of analytes. This is especially important for the analysis of polar compounds that are difficult to volatilize or may decompose during the GC process. In MS, TMSA can enhance the detection sensitivity by forming stable adducts with analytes, thereby improving the ionization efficiency.

In recent years, there has been increasing interest in the use of TMSA in material science. One notable application is in the preparation of functionalized surfaces and nanoparticles. The reactive nature of TMSA allows it to be used as a surface modifier to introduce specific functional groups onto materials. This can be particularly useful in developing materials with tailored properties for applications such as drug delivery, catalysis, and sensing.

A recent study published in the Journal of Materials Chemistry A explored the use of TMSA in the synthesis of nitrogen-doped carbon nanotubes (CNTs). The researchers found that TMSA could effectively introduce nitrogen atoms into the CNT structure, leading to enhanced electrical conductivity and improved catalytic activity. This work highlights the potential of TMSA as a versatile reagent for modifying nanomaterials.

In the pharmaceutical industry, TMSA has been investigated for its potential use in drug development. One area of interest is its application as a prodrug strategy for improving the solubility and bioavailability of poorly soluble drugs. By forming stable complexes with drug molecules, TMSA can enhance their solubility and stability during formulation and storage. This approach has shown promise in preclinical studies for improving the therapeutic efficacy of various drugs.

The safety profile of TMSA is an important consideration in its use across different applications. While it is generally considered safe when handled properly, appropriate precautions should be taken due to its reactivity and potential for forming volatile compounds. Proper storage conditions, such as keeping it away from moisture and strong acids, are essential to ensure its stability and prevent unwanted reactions.

In conclusion, Tris(trimethylsilyl)amine (CAS No. 1586-73-8) is a multifaceted compound with a wide range of applications in synthetic chemistry, analytical methods, material science, and pharmaceutical development. Its unique properties make it an indispensable reagent in many research and industrial processes. Ongoing research continues to uncover new uses for TMSA, further solidifying its importance in the chemical and pharmaceutical fields.